Cas no 887973-82-2 (5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde
• CAS No: 887973-82-2
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 1033666
• PubChem ID: 24729831
• Update Time: 2025-10-29

5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)nicotinaldehyde
• 5-(3,5-Dichlorophenyl)nicotildehyde
• 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde
• 887973-82-2
• EN300-715973
• AB24208
• DTXSID10646993

• Inchi： 1S/C12H7Cl2NO/c13-11-2-9(3-12(14)4-11)10-1-8(7-16)5-15-6-10/h1-7H
• InChI Key： MEBVHNPIEMMWIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC=C(C=O)C=1)Cl

Computed Properties

• Exact Mass: 250.9904692g/mol
• Monoisotopic Mass: 250.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde

Recent Advances in the Study of 5-(3,5-Dichlorophenyl)pyridine-3-carbaldehyde (CAS: 887973-82-2)

The compound 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde (CAS: 887973-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and pyridine-carbaldehyde functional groups, exhibits promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the synthesis and derivatization of 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by oxidation to yield the aldehyde functionality. This synthetic approach not only improved the yield but also enabled the production of derivatives with enhanced biological activity.

In terms of biological activity, recent investigations have demonstrated that 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the antimicrobial properties of 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde have been explored in recent research. A 2023 study in Antimicrobial Agents and Chemotherapy evaluated its efficacy against a panel of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The results indicated significant bactericidal activity, particularly when combined with existing antibiotics, suggesting a potential role in combating antibiotic resistance.

Another promising application of this compound lies in its use as a building block for more complex pharmaceutical agents. A 2024 publication in Chemical Communications described its incorporation into hybrid molecules designed to target multiple disease pathways simultaneously. These hybrids demonstrated synergistic effects in preclinical models of cancer and neurodegenerative diseases, highlighting the versatility of 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde in drug design.

Despite these advancements, challenges remain in the development of 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and in vivo studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable candidate for continued investigation in the pharmaceutical industry.

In conclusion, recent research on 5-(3,5-dichlorophenyl)pyridine-3-carbaldehyde (CAS: 887973-82-2) has unveiled its potential as a multifunctional scaffold in drug discovery. Its applications span anti-inflammatory, antimicrobial, and multi-target therapeutic strategies, positioning it as a compound of significant interest for future pharmaceutical development. Ongoing studies are expected to further elucidate its mechanisms and optimize its pharmacological profile for clinical translation.